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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental procedures for

dyeing leather with Acid Red 111. This document includes detailed protocols, data

presentation in tabular format, and a visual representation of the experimental workflow.

Introduction
Acid Red 111, also known as C.I. Acid Red 111, is a water-soluble anionic azo dye.[1] It is

utilized in the textile and leather industries for achieving vibrant red shades.[2][3] The dyeing

mechanism of acid dyes on leather, a collagen-based material, relies on the ionic interaction

between the anionic sulfonate groups of the dye and the cationic amino groups of the collagen

fibers under acidic conditions. This process is influenced by several key parameters, including

pH, temperature, dye concentration, and the presence of auxiliary chemicals.

Chemical and Physical Properties of Acid Red 111
A summary of the key properties of Acid Red 111 is presented in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1630594?utm_src=pdf-interest
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-111.html
https://www.tiankunchemical.com/Skyacido-Acid-Red-111-pd49355295.html
https://www.chinainterdyes.com/acid-dye/acid-red-111.html
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Acid Red 111

CAS Number 6358-57-2

Molecular Formula C₃₇H₂₈N₄Na₂O₁₀S₃

Molecular Weight 830.82 g/mol

Appearance Red powder

Solubility Soluble in water

Experimental Protocols
Materials and Equipment

Leather Substrate: Chrome-tanned or vegetable-tanned leather, crust or semi-finished.

Dye: Acid Red 111 (C.I. 23266)

Chemicals:

Formic acid or Acetic acid (for pH adjustment)

Sodium sulfate (leveling agent)

Anionic or nonionic penetrating agent

Fatliquoring agent

Equipment:

Laboratory-scale dyeing drum or beaker with agitation

Water bath or heating system with temperature control

pH meter

Analytical balance
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Standard laboratory glassware

Leather Preparation
Wetting Back: The leather is soaked in water at room temperature to ensure uniform

moisture content. The duration of soaking depends on the thickness and condition of the

leather.

Neutralization: For chrome-tanned leather, neutralization is carried out to adjust the pH of the

leather to a range of 4.5-6.5. This is typically done using a weak alkali like sodium

bicarbonate.

Washing: The leather is washed thoroughly with water to remove any residual salts or

chemicals from previous processing steps.

Dyeing Procedure
The following protocol outlines a typical drum dyeing method. The percentages of chemicals

are based on the shaved weight of the leather.
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Step Parameter Value/Range Duration (minutes)

1. Washing Water Temperature 30-40°C 10-15

Liquor Ratio 10:1 - 20:1

2. Neutralization (for

chrome-tanned)
pH 4.5-6.5 30-60

3. Dyeing Water Temperature 40-60°C

Liquor Ratio 10:1 - 20:1

Penetrating Agent 0.5 - 2.0% 10

Sodium Sulfate 1.0 - 5.0% 10

Acid Red 111 1.0 - 5.0% 30-90

4. Fixation Formic Acid (85%)
0.5 - 2.0% (added in

portions)
30-60

Final pH 3.5-4.5

5. Rinsing Water Temperature 25-35°C Until clear

6. Fatliquoring Fatliquor Emulsion
As per manufacturer's

recommendation
45-60

7. Final Rinse Water Temperature 25-35°C 5-10

Note: The optimal parameters may vary depending on the specific type of leather, desired

shade intensity, and machinery used. Preliminary trials are recommended to determine the

ideal conditions.

Post-Dyeing Treatment
Samming/Setting Out: Excess water is mechanically removed from the dyed leather.

Drying: The leather is dried under controlled conditions (e.g., air-drying, vacuum drying) to

the desired moisture content.

Staking/Milling: The dried leather is mechanically softened to improve its flexibility and feel.
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Color Fastness Testing
The color fastness of the dyed leather should be evaluated according to standardized methods

to ensure the quality and durability of the final product.

Fastness Property Standard Test Method Description

Light Fastness ISO 105-B02 / AATCC TM 16.3

Resistance to fading upon

exposure to a xenon arc lamp,

simulating sunlight.

Washing Fastness ISO 105-C06 / AATCC TM 61
Resistance of the color to

laundering.

Rubbing Fastness (Crocking) ISO 11640 / AATCC TM 8

Resistance of the color to

rubbing off and staining other

materials.

Perspiration Fastness ISO 11641 / AATCC TM 15
Resistance of the color to the

action of artificial perspiration.

Available Fastness Data for Acid Red 111 on Leather
The following table summarizes the available, though not exhaustive, fastness properties of

Acid Red 111 on leather. The ratings are based on a grey scale where 5 is excellent and 1 is

poor.

Fastness Test Rating

Light Fastness 4-5

Washing Fastness 4

Perspiration Fastness 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4

Note: These are general values and can vary based on the dyeing process and substrate.
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Experimental Workflow and Signaling Pathway
Logical Relationship of Dyeing Parameters
The following diagram illustrates the key relationships between the dyeing parameters and their

impact on the final leather quality.
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Caption: Interrelationship of key parameters in the leather dyeing process.

Experimental Workflow Diagram
This diagram outlines the sequential steps of the leather dyeing process with Acid Red 111.
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Caption: Step-by-step experimental workflow for leather dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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